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Compound of Interest

Compound Name: 4-Hydroxybenzaldehyde

Cat. No.: B117250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Hydroxybenzaldehyde, a key

aromatic aldehyde used in the synthesis of various compounds, including pharmaceuticals and

fragrances. This document consolidates critical data regarding its chemical and physical

properties, alongside a detailed examination of its safety data sheet (SDS), to ensure its safe

handling and use in a laboratory setting.

Chemical Identification and Properties
4-Hydroxybenzaldehyde, also known as p-hydroxybenzaldehyde, is an organic compound

with the chemical formula C₇H₆O₂.[1] Its structure consists of a benzene ring substituted with a

formyl group and a hydroxyl group at the para position.

CAS Number: 123-08-0[2][3][4][5][6][7]

The following tables summarize the key physical and chemical properties of 4-
Hydroxybenzaldehyde, compiled from various sources.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Weight 122.12 g/mol [4][6]

Appearance
Yellow to tan crystalline

powder
[1][3]

Odor Sweet, nutty, almond-like [3][8]

Melting Point 112-116 °C [1][4][8]

Boiling Point 310-311 °C [1][3]

Flash Point 174 °C (345.2 °F) [3][4][8]

Solubility in Water 12.9 - 13.8 g/L [1][8]

Density 1.129 g/cm³ [1][8]

pKa 7.61 (at 25 °C) [1][8]

Table 2: Chemical Identifiers
Identifier Value Source(s)

EC Number 204-599-1 [2][4][5]

InChI
1S/C7H6O2/c8-5-6-1-3-7(9)4-

2-6/h1-5,9H
[1][4]

InChIKey
RGHHSNMVTDWUBI-

UHFFFAOYSA-N
[1][4][8]

SMILES O=Cc1ccc(O)cc1 [1][4]

Safety Data Sheet (SDS) Overview
The Safety Data Sheet is a critical document providing comprehensive information about the

hazards of a chemical and the necessary precautions for its safe handling, storage, and

disposal. The following sections summarize the key safety information for 4-
Hydroxybenzaldehyde.
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Hazard Identification
4-Hydroxybenzaldehyde is classified as hazardous. The primary hazards are skin and eye

irritation.[2][3][9]

GHS Hazard Statements:

H315: Causes skin irritation.[3][10]

H319: Causes serious eye irritation.[2][3][10]

H335: May cause respiratory irritation.[5][6]

Signal Word: Warning[9][10] or Danger[4][5] (depending on the supplier and concentration)

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

P264: Wash skin thoroughly after handling.[2][3][10]

P271: Use only outdoors or in a well-ventilated area.[4][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][5][10]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.[3][10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2][3][5][10]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[2][3][10]

P337 + P313: If eye irritation persists: Get medical advice/attention.[2][3][10]

First-Aid Measures
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In case of exposure, the following first-aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.[2][10]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical attention if irritation persists.[2][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.

Get immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention if symptoms occur.[2][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions.[9]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full

protective gear.[9]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[5][9]

Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool

place.[3][10] It is sensitive to air and light.[10]

Experimental Protocols
The data presented in the Safety Data Sheet is derived from standardized experimental

protocols. While the specific test results for 4-Hydroxybenzaldehyde are often proprietary, the
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methodologies are generally based on internationally recognized guidelines, such as those

from the OECD (Organisation for Economic Co-operation and Development).

Determination of Acute Oral Toxicity (LD50): The acute oral toxicity is typically determined

using a method like the OECD Test Guideline 423 (Acute Oral toxicity – Acute Toxic Class

Method). In this protocol, a single dose of the substance is administered to a group of fasted

animals (usually rats). The animals are observed for a period of 14 days for signs of toxicity

and mortality. The LD50 value, which is the dose that is lethal to 50% of the test population, is

then calculated. For 4-Hydroxybenzaldehyde, an LD50 (oral, rabbit) of 2250 mg/kg has been

reported.[8]

Determination of Skin Irritation: The potential for skin irritation is assessed using methods like

the OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). A small amount of the test

substance is applied to a shaved area of the skin of a test animal (typically a rabbit). The site is

observed for signs of erythema (redness) and edema (swelling) at specific intervals. The

severity of the skin reaction is scored, and the substance is classified accordingly.

Determination of Eye Irritation: The eye irritation potential is evaluated using a protocol similar

to the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). A small amount of the

substance is instilled into the eye of a test animal (usually a rabbit). The eyes are then

examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at various time

points. The severity of the reactions is scored to determine the irritation potential.

Visualization of SDS Workflow
The following diagram illustrates the logical workflow for a researcher utilizing a Safety Data

Sheet in a laboratory setting.
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Caption: Logical workflow for utilizing a Safety Data Sheet in a research setting.

In conclusion, a thorough understanding of the properties and safety data for 4-
Hydroxybenzaldehyde is paramount for its responsible use in research and development.
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This guide provides the essential information to facilitate safe handling and experimental

planning. Researchers should always consult the most up-to-date Safety Data Sheet from their

specific supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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